1,6-Dimethyl-4-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1,6-dimethyl-4-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C21H22N8/c1-15-25-20-17(13-24-27(20)2)21(26-15)29-10-8-28(9-11-29)19-12-18(22-14-23-19)16-6-4-3-5-7-16/h3-7,12-14H,8-11H2,1-2H3
• InChI Key: BEPLTAGTUZVDPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCN(CC3)C4=NC=NC(=C4)C5=CC=CC=C5
• Molecular Formula: C21H22N8
• Molecular Weight: 386.5 g/mol

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidine is a fused nitrogen-containing heterocyclic ring system which is considered as a privileged core skeleton in biologically active compounds and is like a bioisostere of natural purine.

Synthesis Analysis

The synthesis of new heterocyclic derivatives containing pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group has been reported. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. It also contains a piperazin-1-yl group and a phenylpyrimidin-4-yl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the formation of a pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via a methylene-oxy group. This was achieved under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction.

Future Directions

The future directions for this compound could involve further investigations into its potential as a CDK2 inhibitor for cancer treatment. More studies could be conducted to understand its mechanism of action, safety profile, and potential therapeutic applications.